1-methyl-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 2-methyl-N-[2-[4-methyl-5-oxo-3-(trifluoromethyl)-1,2,4-triazol-1-yl]ethyl]-5-thiophen-2-ylpyrazole-3-carboxamide
• InChI: InChI=1S/C15H15F3N6O2S/c1-22-13(15(16,17)18)21-24(14(22)26)6-5-19-12(25)10-8-9(20-23(10)2)11-4-3-7-27-11/h3-4,7-8H,5-6H2,1-2H3,(H,19,25)
• InChI Key: KMHRIRVBFJQNRZ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CS2)C(=O)NCCN3C(=O)N(C(=N3)C(F)(F)F)C
• Molecular Formula: C15H15F3N6O2S
• Molecular Weight: 400.4 g/mol

Description

1-methyl-N-(2-(4-methyl-5-oxo-3-(trifluoromethyl)-4,5-dihydro-1H-1,2,4-triazol-1-yl)ethyl)-3-(thiophen-2-yl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C15H15F3N6O2S and its molecular weight is 400.38. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Scientific research has focused on the synthesis and characterization of compounds related to the specified chemical structure, exploring their potential in creating new molecules with desired properties. For instance, studies have developed methods for the synthesis of pyrazole and triazole derivatives, aiming to evaluate their antimicrobial, anticancer, and anti-inflammatory activities. These compounds, due to their structural diversity and functional groups, offer a rich ground for chemical exploration with potential applications in developing new therapeutic agents (Ledenyova et al., 2018), (Bhat et al., 2016).

Antimicrobial and Antioxidant Properties

Research into derivatives of this compound has shown potential antimicrobial and antioxidant properties. These studies indicate that such compounds could serve as bases for the development of new antimicrobial agents, providing alternatives in the fight against resistant bacterial and fungal strains. Furthermore, the antioxidant capabilities suggest potential for developing treatments that mitigate oxidative stress-related conditions (Bhat et al., 2016).

Structural Analyses and Mechanistic Insights

Research has also delved into the structural analysis of related compounds, offering mechanistic insights into how these molecules interact with biological targets. This includes studies on the reaction mechanisms and structural configurations through methods like X-ray crystallography, which are critical for understanding the bioactivity and potential therapeutic applications of these compounds (Kariuki et al., 2022).